
An In-depth Technical Guide to
Benzyltrimethylammonium Hydroxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyltrimethylammonium

hydroxide

Cat. No.: B094449 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of

benzyltrimethylammonium hydroxide, its applications in scientific research and drug

development, and a representative experimental workflow.

Core Chemical and Physical Properties
Benzyltrimethylammonium hydroxide, also known as Triton B, is a quaternary ammonium

salt that serves as a potent organic base.[1][2] It is commonly handled as a solution in water or

methanol and typically appears as a colorless to light yellow liquid.[2][3][4]

Table 1: Physicochemical Properties of Benzyltrimethylammonium Hydroxide
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Property Value

Molecular Formula C₁₀H₁₇NO[1][5][6]

Molecular Weight 167.25 g/mol [1][5][7]

CAS Number 100-85-6[1][3]

Appearance Colorless to light yellow transparent liquid[3]

Density Approximately 1.059 g/mL at 25°C[3][8]

Melting Point -98°C[3]

Boiling Point Approximately 65°C[3][8]

Flash Point 60°F[3][8]

Solubility
Miscible with water, alcohols, and various

organic solvents[5][8]

Applications in Research and Development
Benzyltrimethylammonium hydroxide is a versatile reagent with numerous applications in

organic synthesis, attributable to its strong basicity and utility as a phase-transfer catalyst.[2][3]

Key Applications:

Phase-Transfer Catalyst: It facilitates reactions between reactants in immiscible phases,

which is crucial in various organic syntheses.[3][4]

Strong Organic Base: It is employed in a range of base-catalyzed reactions, including:

Aldol condensation reactions[2][3][5]

Base-catalyzed dehydration reactions[3][5]

Horner-Wadsworth-Emmons olefination reactions[5]

Molecular Sieve Template Agent: It can be used to direct the structure in the synthesis of

porous materials.[3]
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Electronic Industry: It is a component in formulations for cleaning silicon wafers.[5]

Representative Experimental Protocol: Aldol
Condensation
The following is a generalized protocol for an aldol condensation reaction using

benzyltrimethylammonium hydroxide as a catalyst.

Objective: To synthesize an α,β-unsaturated carbonyl compound from an aldehyde or ketone.

Materials:

Aldehyde or ketone starting material

Benzyltrimethylammonium hydroxide (40% solution in methanol)

An appropriate organic solvent (e.g., toluene, methanol)

Quenching agent (e.g., dilute hydrochloric acid)

Drying agent (e.g., anhydrous magnesium sulfate)

Apparatus for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

Procedure:

Reaction Setup: A solution of the carbonyl compound in the chosen solvent is prepared in a

round-bottom flask equipped with a magnetic stirrer and a condenser.

Catalyst Addition: A catalytic amount of benzyltrimethylammonium hydroxide solution is

added dropwise to the stirred solution at a controlled temperature.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, the reaction is quenched by the addition of a dilute acid. The

organic layer is separated, washed with brine, and dried over an anhydrous drying agent.
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Purification: The crude product is purified by a suitable method, such as column

chromatography or distillation, to yield the pure α,β-unsaturated carbonyl compound.

Visualizing Experimental and Logical Workflows
Diagram 1: General Experimental Workflow for a Catalyzed Reaction
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A generalized workflow for a chemical synthesis reaction.
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Diagram 2: Logical Flow for Phase-Transfer Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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